Cas no 2169543-84-2 (4-(4-bromothiophen-3-yl)pyrrolidin-3-ol)
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol
- 2169543-84-2
- EN300-1636028
-
- Inchi: 1S/C8H10BrNOS/c9-7-4-12-3-6(7)5-1-10-2-8(5)11/h3-5,8,10-11H,1-2H2
- InChI Key: QOABACSDUCCTHL-UHFFFAOYSA-N
- SMILES: BrC1=CSC=C1C1CNCC1O
Computed Properties
- Exact Mass: 246.96665g/mol
- Monoisotopic Mass: 246.96665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 60.5Ų
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1636028-0.05g |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 0.05g |
$1104.0 | 2023-06-04 | ||
| Enamine | EN300-1636028-0.1g |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 0.1g |
$1157.0 | 2023-06-04 | ||
| Enamine | EN300-1636028-0.25g |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 0.25g |
$1209.0 | 2023-06-04 | ||
| Enamine | EN300-1636028-0.5g |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 0.5g |
$1262.0 | 2023-06-04 | ||
| Enamine | EN300-1636028-1.0g |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 1g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1636028-2.5g |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 2.5g |
$2576.0 | 2023-06-04 | ||
| Enamine | EN300-1636028-5.0g |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 5g |
$3812.0 | 2023-06-04 | ||
| Enamine | EN300-1636028-10.0g |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 10g |
$5652.0 | 2023-06-04 | ||
| Enamine | EN300-1636028-50mg |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1636028-100mg |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol |
2169543-84-2 | 100mg |
$804.0 | 2023-09-22 |
4-(4-bromothiophen-3-yl)pyrrolidin-3-ol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol
4-(4-Bromothiophen-3-yl)pyrrolidin-3-ol (CAS No. 2169543-84-2): A Versatile Building Block in Medicinal Chemistry
In the rapidly evolving field of medicinal chemistry, 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol (CAS No. 2169543-84-2) has emerged as a valuable heterocyclic compound with significant potential in drug discovery and development. This brominated thiophene derivative combines the unique electronic properties of a thiophene ring with the structural flexibility of a pyrrolidine scaffold, making it particularly attractive for pharmaceutical applications.
The molecular structure of 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol features a bromothiophene moiety connected to a hydroxyl-substituted pyrrolidine, creating multiple sites for chemical modification. This characteristic has made it a popular intermediate compound in the synthesis of various biologically active molecules. Recent literature indicates growing interest in this compound for its potential applications in central nervous system (CNS) drug development and kinase inhibitor design.
From a synthetic chemistry perspective, the bromo substituent at the 4-position of the thiophene ring offers excellent opportunities for cross-coupling reactions, particularly in palladium-catalyzed transformations. This reactivity makes 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol a versatile building block for constructing more complex molecular architectures. The hydroxyl group on the pyrrolidine ring further enhances its utility by providing an additional handle for derivatization.
In drug discovery programs, researchers are particularly interested in 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol derivatives as potential GPCR modulators and enzyme inhibitors. The compound's molecular weight of 232.12 g/mol and balanced lipophilicity make it suitable for optimizing drug-like properties in lead optimization campaigns. Several pharmaceutical companies have included this scaffold in their fragment-based drug discovery libraries.
The growing demand for 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol reflects broader trends in medicinal chemistry toward privileged structures that can deliver multiple clinical candidates. Market analysis shows increasing procurement of this compound by contract research organizations and academic laboratories working on neurodegenerative disease targets and oncology research programs.
Quality control of 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol typically involves HPLC analysis to ensure purity levels suitable for pharmaceutical applications. Most suppliers provide the compound with ≥95% purity, with some offering GMP-grade material for more stringent applications. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain the compound's stability over time.
Recent patent literature reveals innovative applications of 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol derivatives in addressing challenging therapeutic areas. Particularly noteworthy is their incorporation into allosteric modulator designs for various receptor targets. The compound's three-dimensional structure offers advantages over flat aromatic systems in achieving better target selectivity and pharmacokinetic profiles.
From a commercial perspective, the global market for 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol has shown steady growth, driven by increasing R&D investments in small molecule therapeutics. The compound is available from multiple specialty chemical suppliers, with pricing varying based on quantity and purity specifications. Current research trends suggest expanding applications in proteolysis targeting chimera (PROTAC) designs and covalent inhibitor development.
Environmental and safety considerations for 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol follow standard laboratory chemical handling protocols. While not classified as highly hazardous, appropriate personal protective equipment should be used when handling the compound. Material safety data sheets provide detailed information about proper handling, storage, and disposal procedures to ensure workplace safety.
The future outlook for 4-(4-bromothiophen-3-yl)pyrrolidin-3-ol appears promising, with several drug candidates containing this scaffold currently in preclinical development. Its versatility as a molecular building block continues to attract interest from medicinal chemists exploring novel structure-activity relationships. As synthetic methodologies advance, we can expect to see more innovative applications of this compound in addressing unmet medical needs.
2169543-84-2 (4-(4-bromothiophen-3-yl)pyrrolidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)